4-(2,3-Dihydroindol-1-ylmethyl)benzamide

• IUPAC Name: 4-(2,3-dihydroindol-1-ylmethyl)benzamide
• InChI: InChI=1S/C16H16N2O/c17-16(19)14-7-5-12(6-8-14)11-18-10-9-13-3-1-2-4-15(13)18/h1-8H,9-11H2,(H2,17,19)
• InChI Key: RWNFKMBRHGYXRS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)CC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C16H16N2O
• Molecular Weight: 252.31 g/mol

Description

4-(2,3-Dihydroindol-1-ylmethyl)benzamide, also known as DOI, is a synthetic compound that belongs to the family of hallucinogenic drugs. It has been widely used in scientific research to study the mechanism of action of hallucinogens and their impact on the brain.

Mechanism of Action

4-(2,3-Dihydroindol-1-ylmethyl)benzamide acts as a potent agonist of the serotonin 5-HT2A receptor, which is a G-protein coupled receptor that is widely distributed in the brain. Activation of this receptor leads to the activation of various intracellular signaling pathways, including the phospholipase C (PLC) pathway, the phospholipase A2 (PLA2) pathway, and the mitogen-activated protein kinase (MAPK) pathway. These pathways are known to play a key role in the regulation of mood, perception, and cognition.
Biochemical and Physiological Effects:
4-(2,3-Dihydroindol-1-ylmethyl)benzamide has been shown to produce a range of biochemical and physiological effects, including changes in neural activity, connectivity, and plasticity. It has been shown to increase the firing rate of neurons in the prefrontal cortex, as well as to enhance the functional connectivity between the prefrontal cortex and other brain regions. 4-(2,3-Dihydroindol-1-ylmethyl)benzamide has also been shown to induce changes in synaptic plasticity, which is thought to play a key role in learning and memory.

Advantages and Limitations for Lab Experiments

4-(2,3-Dihydroindol-1-ylmethyl)benzamide has several advantages for use in lab experiments, including its potency, selectivity, and reproducibility. However, it also has some limitations, including its potential toxicity and the need for specialized equipment and expertise to handle and administer the compound.

Future Directions

There are several future directions for research on 4-(2,3-Dihydroindol-1-ylmethyl)benzamide and its impact on the brain. One area of interest is the role of 4-(2,3-Dihydroindol-1-ylmethyl)benzamide in the regulation of mood and emotion, as well as its potential therapeutic applications for the treatment of mood disorders such as depression and anxiety. Another area of interest is the impact of 4-(2,3-Dihydroindol-1-ylmethyl)benzamide on neural plasticity and its potential role in the enhancement of cognitive function. Finally, further research is needed to better understand the long-term effects of 4-(2,3-Dihydroindol-1-ylmethyl)benzamide on the brain and its potential risks and benefits for human use.

Synthesis Methods

4-(2,3-Dihydroindol-1-ylmethyl)benzamide can be synthesized through a multi-step process that involves the reaction of 2,3-dihydroindole with benzoyl chloride in the presence of a base such as sodium hydroxide. The resulting compound is then subjected to a series of reactions that involve the use of various reagents and solvents. The final product is purified through recrystallization or chromatographic techniques.

Scientific Research Applications

4-(2,3-Dihydroindol-1-ylmethyl)benzamide has been widely used in scientific research to study the mechanism of action of hallucinogens and their impact on the brain. It is a potent agonist of the serotonin 5-HT2A receptor, which is known to play a key role in the regulation of mood, perception, and cognition. 4-(2,3-Dihydroindol-1-ylmethyl)benzamide has been used to study the effects of hallucinogens on the brain, including changes in neural activity, connectivity, and plasticity.